Cas no 7250-66-0 (3-(2,4,6-trimethylphenyl)propanoic acid)

• Product Name: 3-(2,4,6-trimethylphenyl)propanoic acid
• CAS No: 7250-66-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 977237
• PubChem ID: 232536
• Update Time: 2025-09-23

3-(2,4,6-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-trimethylphenyl)propanoic acid
• 3-mesitylpropionic acid
• 3-Mesityl-propionsaeure
•  
• NSC-30124
• SCHEMBL14988768
• DTXSID20283156
• AKOS000184085
• EN300-1846400
• NSC30124
• 7250-66-0
• OFSCKDYOWMQEQK-UHFFFAOYSA-N
• 3-Mesitylpropanoic acid

• Inchi： 1S/C12H16O2/c1-8-6-9(2)11(10(3)7-8)4-5-12(13)14/h6-7H,4-5H2,1-3H3,(H,13,14)
• InChI Key： OFSCKDYOWMQEQK-UHFFFAOYSA-N
• SMILES： OC(CCC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.055
• Boiling Point: 327.2°C at 760 mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.532
• PSA: 37.30000
• LogP: 2.62900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids